Cas no 133697-12-8 ((2S,16Z,18E,20S,21S,22R,23R,24R,25S,26R,27S,28E)-10-{4-[(2R)-butan-2-yl]piperazin-1-yl}-5,12,21,23-tetrahydroxy-27-methoxy-2,4,16,20,22,24,26-heptamethyl-1,6,15-trioxo-1,2-dihydro-6H,13H-2,7-(epoxypentadeca[1,11,13]trienoazeno)[1]benzofuro[4,5-a]phenoxazi)

(2S,16Z,18E,20S,21S,22R,23R,24R,25S,26R,27S,28E)-10-{4-[(2R)-butan-2-yl]piperazin-1-yl}-5,12,21,23-tetrahydroxy-27-methoxy-2,4,16,20,22,24,26-heptamethyl-1,6,15-trioxo-1,2-dihydro-6H,13H-2,7-(epoxypentadeca[1,11,13]trienoazeno)[1]benzofuro[4,5-a]phenoxazi structure
133697-12-8 structure
Product Name:(2S,16Z,18E,20S,21S,22R,23R,24R,25S,26R,27S,28E)-10-{4-[(2R)-butan-2-yl]piperazin-1-yl}-5,12,21,23-tetrahydroxy-27-methoxy-2,4,16,20,22,24,26-heptamethyl-1,6,15-trioxo-1,2-dihydro-6H,13H-2,7-(epoxypentadeca[1,11,13]trienoazeno)[1]benzofuro[4,5-a]phenoxazi
CAS No:133697-12-8
MF:C51H64N4O13
MW:941.072875022888
CID:1233614
Update Time:2022-07-26

(2S,16Z,18E,20S,21S,22R,23R,24R,25S,26R,27S,28E)-10-{4-[(2R)-butan-2-yl]piperazin-1-yl}-5,12,21,23-tetrahydroxy-27-methoxy-2,4,16,20,22,24,26-heptamethyl-1,6,15-trioxo-1,2-dihydro-6H,13H-2,7-(epoxypentadeca[1,11,13]trienoazeno)[1]benzofuro[4,5-a]phenoxazi Chemical and Physical Properties

Names and Identifiers

    • (2S,16Z,18E,20S,21S,22R,23R,24R,25S,26R,27S,28E)-10-{4-[(2R)-butan-2-yl]piperazin-1-yl}-5,12,21,23-tetrahydroxy-27-methoxy-2,4,16,20,22,24,26-heptamethyl-1,6,15-trioxo-1,2-dihydro-6H,13H-2,7-(epoxypentadeca[1,11,13]trienoazeno)[1]benzofuro[4,5-a]phenoxazi
    • (2S,16Z,18E,20S,21S,22R,23R,24R,25S,26R,27S,28E)-10-{4-[(2R)-butan-2-yl]piperazin-1-yl}-5,12,21,23-tetrahydroxy-27-methoxy-2,
    • (2S,16Z,18E,20S,21S,22R,23R,24R,25S,26R,27S,28E)-10-{4-[(2R)-butan-2-yl]piperazin-1-yl}-5,12,21,23-tetrahydroxy-27-methoxy-2,4,16,20,22,24,26-heptamethyl-1,6,15-trioxo-1,2-dihydro-6H,13H-2,7-(epoxypen
    • 3'-Hydroxy-5'(R)-(4-sec-butylpiperazinyl)benzoxazinorifamycin
    • 1-Deoxy-1'-dehydro-3'-hydroxy-1-oxo-5'-[4-[(R)-1-methylpropyl]piperazino]rifamycin VIII
    • KRM-1686
    • Aids008665
    • Aids-008665
    • Rifamycin viii, 1',4-didehydro-1-deoxy-1,4-dihydro-3'-hydroxy-5'-[4-(1-methylpropyl)-1-piperazinyl]-1-oxo-, [5'(R)]-
    • Inchi: 1S/C51H64N4O13/c1-12-26(4)54-17-19-55(20-18-54)32-22-33(57)39-35(23-32)67-48-40(52-39)36-37-44(60)30(8)47-38(36)49(62)51(10,68-47)65-21-16-34(64-11)27(5)46(66-31(9)56)29(7)43(59)28(6)42(58)24(2)14-13-15-25(3)50(63)53-41(48)45(37)61/h13-16,21-24,26-29,34,42-43,46,52,57-60H,12,17-20H2,1-11H3/b14-13+,21-16-,25-15+,53-41+/t24-,26+,27+,28+,29+,34-,42-,43+,46+,51-/m0/s1
    • InChI Key: ZFNZUEPTVKXRNH-BZEGTXHUSA-N
    • SMILES: O(C(C([H])([H])[H])=O)[C@]1([H])[C@]([H])(C([H])([H])[H])[C@]([H])(C([H])=C([H])O[C@]2(C([H])([H])[H])C(C3=C(C(C([H])([H])[H])=C(C4C(C(C5=C(C3=4)N([H])C3=C(C([H])=C(C([H])=C3O5)N3C([H])([H])C([H])([H])N([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])C([H])([H])C3([H])[H])O[H])=NC(C(C([H])([H])[H])=C([H])C([H])=C([H])[C@]([H])(C([H])([H])[H])[C@@]([H])([C@@]([H])(C([H])([H])[H])[C@]([H])([C@@]1([H])C([H])([H])[H])O[H])O[H])=O)=O)O[H])O2)=O)OC([H])([H])[H] |c:93,97,t:18|

(2S,16Z,18E,20S,21S,22R,23R,24R,25S,26R,27S,28E)-10-{4-[(2R)-butan-2-yl]piperazin-1-yl}-5,12,21,23-tetrahydroxy-27-methoxy-2,4,16,20,22,24,26-heptamethyl-1,6,15-trioxo-1,2-dihydro-6H,13H-2,7-(epoxypentadeca[1,11,13]trienoazeno)[1]benzofuro[4,5-a]phenoxazi Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent